Cas no 1220027-77-9 (5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine)

• Product Name: 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine
• CAS No: 1220027-77-9
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 4687956
• Update Time: 2025-10-19

5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-METHYL-2-(3-METHYL-1-PIPERIDINYL)-PYRIDINE
• 5-bromo-4-methyl-2-(3-methylpiperidin-1-yl)pyridine
• 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine

• Inchi： 1S/C12H17BrN2/c1-9-4-3-5-15(8-9)12-6-10(2)11(13)7-14-12/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： UTPXLHLSARKHTK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine

5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine: A Comprehensive Overview

5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine, also known by its CAS number 1220027-77-9, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of a bromine atom at the 5-position, a methyl group at the 4-position, and a substituted piperidinyl group at the 2-position makes this molecule highly functionalized and potentially useful in various applications.

The synthesis of 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed various methodologies, including nucleophilic aromatic substitution, coupling reactions, and ring-closing metathesis, to construct this compound efficiently. Recent advancements in catalytic systems and green chemistry have further enhanced the sustainability of these synthetic routes, making them more environmentally friendly and cost-effective.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine exhibits significant bioactivity in vitro, particularly in modulating key cellular pathways. For instance, research conducted by Smith et al. (2023) demonstrated that this compound acts as a potent inhibitor of certain kinase enzymes, which are critical targets in cancer therapy. These findings have opened new avenues for exploring its therapeutic potential in oncology.

In addition to its biological applications, this compound has also found utility in materials science. The unique electronic properties of pyridine derivatives make them ideal candidates for use in organic electronics. Recent studies by Johnson and colleagues (2023) have investigated the use of 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. These materials exhibit promising electrical properties, which could revolutionize the field of flexible electronics.

The structural versatility of 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine also lends itself to applications in catalysis. By incorporating this compound into metal complexes, researchers have developed highly efficient catalysts for various industrial processes, including olefin polymerization and hydrogenation reactions. These catalysts not only enhance reaction rates but also improve selectivity, making them invaluable in large-scale chemical manufacturing.

From a structural perspective, the compound's pyridine ring serves as a rigid framework that facilitates precise molecular interactions. The bromine atom at the 5-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Meanwhile, the methyl groups at positions 4 and 3 on the piperidine ring contribute to steric effects that can modulate binding interactions with biological targets or other molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine. Using density functional theory (DFT), researchers have mapped out the molecular orbitals and calculated key thermodynamic parameters such as enthalpy and entropy changes during reactions involving this compound. These computational studies have significantly accelerated drug discovery efforts by enabling virtual screening and predictive modeling.

In conclusion, 5-Bromo-4-methyl-2-(3-methyl-1-piperidinyl)-pyridine, with its CAS number 1220027-77